Cas no 2361745-49-3 (N-Methyl-N-[2-[4-(3-methylquinolin-8-yl)sulfonylpiperazin-1-yl]-2-oxoethyl]prop-2-enamide)

• Product Name: N-Methyl-N-[2-[4-(3-methylquinolin-8-yl)sulfonylpiperazin-1-yl]-2-oxoethyl]prop-2-enamide
• CAS No: 2361745-49-3
• MF: C₂₀H₂₄N₄O₄S
• MW: 416.493963241577
• CID: 5682141
• PubChem ID: 145904242
• Update Time: 2025-07-15

N-Methyl-N-[2-[4-(3-methylquinolin-8-yl)sulfonylpiperazin-1-yl]-2-oxoethyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2361745-49-3
• N-Methyl-N-[2-[4-(3-methylquinolin-8-yl)sulfonylpiperazin-1-yl]-2-oxoethyl]prop-2-enamide
• EN300-26603053
• Z3672063489
• N-methyl-N-(2-{4-[(3-methylquinolin-8-yl)sulfonyl]piperazin-1-yl}-2-oxoethyl)prop-2-enamide

• Inchi： 1S/C20H24N4O4S/c1-4-18(25)22(3)14-19(26)23-8-10-24(11-9-23)29(27,28)17-7-5-6-16-12-15(2)13-21-20(16)17/h4-7,12-13H,1,8-11,14H2,2-3H3
• InChI Key： VXXBLWHLEJFGSX-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=CC(C)=CN=C12)(N1CCN(C(CN(C(C=C)=O)C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 416.15182643g/mol
• Monoisotopic Mass: 416.15182643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 99.3Ų

Additional information on N-Methyl-N-[2-[4-(3-methylquinolin-8-yl)sulfonylpiperazin-1-yl]-2-oxoethyl]prop-2-enamide

Introduction to N-Methyl-N-[2-[4-(3-methylquinolin-8-yl)sulfonylpiperazin-1-yl]-2-oxoethyl]prop-2-enamide (CAS No. 2361745-49-3)

N-Methyl-N-[2-[4-(3-methylquinolin-8-yl)sulfonylpiperazin-1-yl]-2-oxoethyl]prop-2-enamide, a compound with the CAS number 2361745-49-3, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers and scientists.

The molecular structure of this compound is highly intricate, featuring a complex arrangement of functional groups that contribute to its unique chemical properties. At the core of its structure lies a quinolin-8-yl moiety, which is known for its presence in various bioactive natural products and pharmaceutical agents. The presence of this group not only enhances the compound's potential biological activity but also opens up avenues for further structural modifications and derivatization.

The sulfonamide group, another key feature of this molecule, is attached to a piperazine ring. Piperazine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The specific arrangement of these groups in N-Methyl-N-[2-[4-(3-methylquinolin-8-yl)sulfonylpiperazin-1-yl]-2-oxoethyl]prop-2-enamide suggests that it may possess properties suitable for therapeutic applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. The piperazine moiety in this compound is particularly relevant in this context, as it is known to interact with various neurotransmitter receptors. This interaction could potentially lead to the development of new treatments for neurological and psychiatric disorders.

The prop-2-enamide group in the molecular structure of N-Methyl-N-[2-[4-(3-methylquinolin-8-yl)sulfonylpiperazin-1-yl]-2-oxoethyl]prop-2-enamide adds another layer of complexity and functionality. This group can participate in hydrogen bonding interactions, which are crucial for the binding affinity and specificity of pharmaceutical compounds. The ability to form multiple hydrogen bonds with biological targets could enhance the compound's efficacy and selectivity.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery. Quinolines are known for their broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The incorporation of a 3-methylquinolin-8-yl group into the structure of N-Methyl-N-[2-[4-(3-methylquinolin-8-yl)sulfonylpiperazin-1-yl]-2-oxoethyl]prop-2-enamide leverages these properties, potentially enhancing its therapeutic potential.

The sulfonamide group also plays a critical role in the biological activity of this compound. Sulfonamides are well-documented for their antimicrobial and anti-inflammatory properties. The presence of this group in the molecule suggests that it may exhibit similar effects, making it a valuable candidate for further investigation in therapeutic applications.

One of the most exciting aspects of N-Methyl-N-[2-[4-(3-methylquinolin-8-yl)sulfonylpiperazin-1-yl]-2 oxoethyl]prop - 2 enamide is its potential as a lead compound for drug development. Researchers are exploring various synthetic pathways to modify its structure, aiming to optimize its biological activity and pharmacokinetic properties. These efforts include exploring different substituents on the quinoline ring and piperazine moiety to enhance target binding affinity and reduce toxicity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are being employed to construct the complex molecular framework efficiently. These techniques not only improve the efficiency of synthesis but also allow for greater control over the stereochemistry of the product, which is crucial for biological activity.

In addition to its potential therapeutic applications, N-Methyl-N-[2-[4-(3-methylquinolin - 8 - yl) sulfonylpiperazin - 1 - yl] - 2 oxoeth yl] prop - 2 enamide has also garnered attention for its role as a research tool. Its unique structure and properties make it a valuable scaffold for studying enzyme mechanisms and receptor interactions. By using this compound as a starting point, researchers can gain insights into how different molecular structures influence biological activity.

The development of new drugs is often a lengthy and complex process, requiring extensive testing to ensure safety and efficacy. However, compounds like N-Methyl-N-[2-[4-(3-methylquinolin - 8 - yl) sulfonylpiperazin - 1 - yl] - 2 oxoeth yl] prop - 2 enamide offer hope by providing novel starting points for drug discovery. Their unique structures and promising biological activities make them attractive candidates for further investigation.

In conclusion, N-Methyl-N-[2-[4-(3-methylquinolin - 8 - yl) sulfonylpiperazin - 1 - yl] - 2 oxoeth yl] prop - 2 enamide (CAS No. 236174549) is a fascinating compound with significant potential in both academic research and pharmaceutical development. Its complex structure, featuring key functional groups such as quinolin - 8 - yl and sulfon amide moieties, positions it as a promising candidate for further exploration.

As research continues to uncover new applications for this compound, it is likely that we will see further advancements in our understanding of its biological activities and therapeutic potential. The ongoing efforts to synthesize and modify this molecule highlight its importance as a valuable tool in drug discovery and chemical biology.